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Compound of Interest

Compound Name:
1-(4-Fluoro-3-

hydroxyphenyl)ethanone

Cat. No.: B1439324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Chloroethanamine (CAS 689-98-5), a

bifunctional organic compound of significant interest in medicinal chemistry and organic

synthesis. Due to its reactive nature, a thorough understanding of its properties and safety

protocols is crucial for its effective and safe application in research and development.

Chemical Identity and Structure
2-Chloroethanamine, also known as 2-chloroethylamine, is a primary amine with a chlorine

substituent.[1] Its bifunctionality, stemming from the nucleophilic amino group and the

electrophilic chloroethyl group, makes it a valuable precursor for the synthesis of various

nitrogen-containing compounds, including the potent alkylating agents known as nitrogen

mustards.[1] The free base is a colorless to pale yellow liquid with a characteristic fishy odor,

but it is inherently unstable.[1] Consequently, it is most commonly supplied and handled as its

more stable crystalline hydrochloride salt, 2-chloroethylamine hydrochloride.[1][2]

Synonyms: 1-Amino-2-chloroethane, 2-aminochloroethane, 2-chloro-1-ethylamine[3][4]
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Identifier Value

CAS Number 689-98-5[5]

Molecular Formula C₂H₆ClN[6]

Molecular Weight 79.53 g/mol [1][7]

Canonical SMILES C(CCl)N[1]

InChI Key VKPPFDPXZWFDFA-UHFFFAOYSA-N[1]

Physicochemical Properties
The physical and chemical properties of 2-chloroethanamine and its hydrochloride salt differ

significantly, which is a critical consideration for storage, handling, and synthetic applications.[1]

Property Value Notes

Appearance
Colorless to pale yellow liquid

(free base)[1]

The hydrochloride salt is a

white to light beige crystalline

powder.[1][2]

Melting Point 146-148 °C[3][7]
Data likely corresponds to the

hydrochloride salt.

Boiling Point ~90.19 °C (rough estimate)[3]

Density
~0.9313 g/cm³ (rough

estimate)[3][7]

Solubility Soluble in water.[2]
The hydrochloride salt is

soluble in water.[2]

Stability
The free base is unstable and

may polymerize explosively.[3]

The hydrochloride salt is more

stable.[1][2]

Safety and Handling
2-Chloroethanamine and its hydrochloride salt are hazardous substances that require strict

adherence to safety protocols.[1]
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Hazard Identification:

Unstable and may polymerize explosively.[3]

When heated to decomposition, it emits toxic fumes of Cl⁻ and NOx.[3]

Harmful if swallowed, in contact with skin, or if inhaled.[8]

Personal Protective Equipment (PPE):

Respiratory Protection: A self-contained breathing apparatus should be used.[9]

Eye Protection: Wear safety goggles.[8][9]

Hand Protection: Wear chemical-resistant gloves.[8]

Skin and Body Protection: Wear a lab coat, full-sleeved apron, and protective clothing.[8][9]

Handling and Storage:

Handle in a well-ventilated fume hood.[1][8]

Avoid contact with skin and eyes.[10]

Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible

substances and moisture.[2][8]

First Aid Measures:

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical attention.[9][11]

Skin Contact: Immediately wash with plenty of water. Remove contaminated clothing.[8][9]

Eye Contact: Rinse immediately with plenty of water.[9]

Ingestion: Wash out the mouth with copious amounts of water and seek medical attention.[8]

[9]
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Emergency Procedures Flowchart
Caption: General emergency procedures for 2-Chloroethanamine incidents.

Toxicological Information
Detailed toxicological data for 2-chloroethanamine is not extensively available in the provided

search results. However, its structural relationship to nitrogen mustards suggests potential for

significant toxicity.[1] The high reactivity of the compound, particularly its ability to act as an

alkylating agent, indicates a potential for cytotoxicity.[1]

One protocol for assessing cytotoxicity is the MTT assay, which measures the metabolic

activity of cells as an indicator of cell viability.[1]

Experimental Protocol: Assessment of Cytotoxicity
using the MTT Assay[1]
Materials:

Cancer cell line of interest (e.g., MCF-7, A549, HeLa)

Complete cell culture medium

96-well plates

2-Chloroethylamine hydrochloride

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Microplate reader

Procedure:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
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Prepare serial dilutions of 2-chloroethylamine hydrochloride in the complete cell culture

medium.

Remove the existing medium from the cells and replace it with the medium containing

different concentrations of the test compound. Include appropriate controls (untreated cells

and vehicle control).

Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

After the incubation period, add MTT solution to each well and incubate for an additional 2-4

hours, allowing viable cells to convert the MTT into formazan crystals.

Add the solubilization solution to dissolve the formazan crystals.

Measure the absorbance of the wells at a specific wavelength using a microplate reader.

Calculate the percentage of cell viability relative to the untreated control to determine the

cytotoxic effect of 2-chloroethanamine.

Reactivity and Synthetic Applications
The reactivity of 2-chloroethanamine is dominated by the interplay between its amino and

chloroethyl groups.[1] A key reaction is the intramolecular cyclization to form a highly reactive

aziridinium ion, which is a potent electrophile.[1] This transformation is the rate-determining

step for many of its subsequent reactions and is influenced by pH.[1]

This reactivity makes 2-chloroethanamine a valuable building block in organic synthesis. For

example, it is used in the N-alkylation of various amines to produce N-substituted

ethylenediamines.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(CAS 689-98-5)]. BenchChem, [2026]. [Online PDF]. Available at:
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safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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